Cas no 31680-07-6 (4-Methyl-3-nitrobenzaldehyde)

4-Methyl-3-nitrobenzaldehyde Properties

Names and Identifiers

• 4-Methyl-3-nitrobenzaldehyde
• 3-Nitro-p-tolualdehyde
• 3-nitro-4-methyl benzaldehyde
• 3-nitro-4-tolualdehyde
• 3-Nitro-p-toluylaldehyd
• 4-Methyl-3-nitro-benzaldehyd
• 4-methyl-3-nitro-benzaldehyde
• methylnitrobenzaldehyde
• DTXSID40185567
• 31680-07-6
• PS-5470
• SCHEMBL335971
• FT-0619033
• N5FD2YBQ8T
• W-106883
• UNII-N5FD2YBQ8T
• AKOS000295657
• Z56914829
• Benzaldehyde, 4-methyl-3-nitro-
• SY018600
• MFCD00017011
• EN300-17304
• P-TOLUALDEHYDE, 3-NITRO-
• 4-Methyl-3-nitrobenzaldehyde, 98%
• A820952
• NS00029161
• EINECS 250-760-4
• CS-W014308
• 3-nitro-4-methylbenzaldehyde
• GEO-01891
• DTXCID80108058
• A10203
• STL286758
• DB-048090
• +Expand

• MDL： MFCD00017011
• InChIKey： KHWGAWBXQOKXIJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H7NO3/c1-6-2-3-7(5-10)4-8(6)9(11)12/h2-5H,1H3
• SMILES： O=CC1=CC=C(C)C([N+]([O-])=O)=C1
• BRN： 1637706

Computed Properties

• Exact Mass: 165.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.043
• Heavy Atom Count: 12
• Complexity: 187
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 62.9A^2

Experimental Properties

• LogP: 2.23890
• PSA: 62.89000
• Refractive Index: 1.602
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 276 ºC
• Melting Point: 46-49 °C (lit.)
• Flash Point: 130 ºC
• Color/Form: Yellowish solid
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive
• Density: 1.278

4-Methyl-3-nitrobenzaldehyde Security Information

• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36/37/39-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38-22
• Signal Word：Warning

4-Methyl-3-nitrobenzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%